5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C18H17BrN2O3S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: (5Z)-5-[(5-bromofuran-2-yl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H17BrN2O3S/c1-3-21-17(22)15(11-14-9-10-16(19)24-14)25-18(21)20-12-5-7-13(8-6-12)23-4-2/h5-11H,3-4H2,1-2H3/b15-11-,20-18?
• InChI Key: CZSXICGEBZDTSF-CYIIUJIZSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(O2)Br)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC=C(O2)Br)SC1=NC3=CC=C(C=C3)OCC

Description

5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as BMF, is a chemical compound that belongs to the family of thiazolidinone derivatives. BMF has been extensively studied for its various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. It has also been found to activate the p53 pathway, which is involved in the induction of apoptosis in cancer cells. Additionally, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial and fungal cell walls.
Biochemical and Physiological Effects:
5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation in the body. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has also been found to induce apoptosis in cancer cells, which can lead to tumor regression. Additionally, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to inhibit the growth of bacteria and fungi, which can be useful in the treatment of infections.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its broad range of biological activities. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities, which makes it a versatile compound for studying various biological processes. However, one limitation of using 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One area of research could be the development of more efficient synthesis methods for 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. Another area of research could be the development of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one analogs with improved solubility and/or biological activity. Additionally, further studies could be conducted to better understand the mechanism of action of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one and its potential therapeutic applications in various diseases.

Synthesis Methods

5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized by the reaction of 5-bromo-2-furfural, 4-ethoxyaniline, and ethyl cyanoacetate in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. The yield of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is typically around 70-80%.

Scientific Research Applications

5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been studied extensively for its various biological activities. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has also been found to have anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to exhibit anti-microbial activity against a range of pathogens, including bacteria and fungi.